Cas no 121747-96-4 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-7-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2,2-dimethyl-(9CI))

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-7-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2,2-dimethyl-(9CI)
• CAS No: 121747-96-4
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 191727
• Update Time: 2024-03-01

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-7-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2,2-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-7-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2,2-dimethyl-(9CI)
• LupinisoloneA
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-7-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-2,2-dimethyl-(9CI

• Inchi： 1S/C25H26O6/c1-13(2)5-6-15-9-14(7-8-18(15)26)17-12-30-20-11-19-16(23(28)22(20)24(17)29)10-21(27)25(3,4)31-19/h5,7-9,11-12,21,26-28H,6,10H2,1-4H3
• InChI Key： CDLIAMHAUSAXIS-UHFFFAOYSA-N
• SMILES： C12=CC3OC=C(C4=CC=C(O)C(C/C=C(/C)\C)=C4)C(=O)C=3C(O)=C1CC(O)C(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• XLogP3: 2.993

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones